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For Researchers, Scientists, and Drug Development Professionals

Abstract
1,9-Caryolanediol 9-acetate is a caryophyllane-type sesquiterpenoid, a class of natural

products known for a wide range of biological activities. This technical guide provides a

comprehensive overview of its chemical properties, including its molecular weight and formula.

While specific experimental data for this compound is not extensively available in public

literature, this document compiles its known characteristics and provides context based on

related caryophyllane sesquiterpenoids. This guide aims to serve as a foundational resource

for researchers interested in the potential applications of 1,9-Caryolanediol 9-acetate in drug

discovery and development.

Chemical and Physical Properties
1,9-Caryolanediol 9-acetate is a natural product with the CAS Number 155488-34-9.[1][2] Its

fundamental properties are summarized in the table below.

Property Value Source

Molecular Formula C₁₇H₂₈O₃ [1]

Molecular Weight 280.4 g/mol

CAS Number 155488-34-9 [1][2]
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Experimental Data and Protocols
Detailed experimental protocols for the synthesis, isolation, and characterization of 1,9-
Caryolanediol 9-acetate are not readily available in peer-reviewed literature. Commercial

suppliers indicate that the compound is a natural product, suggesting its isolation from a

biological source. Certificates of Analysis from vendors mention that purity is typically assessed

by High-Performance Liquid Chromatography (HPLC) and the structure is confirmed by

Nuclear Magnetic Resonance (NMR) spectroscopy. However, the specific methodologies and

resulting raw data are not publicly disclosed.

For researchers requiring this compound, it is recommended to purchase from a reputable

chemical supplier. For those interested in its isolation, a general workflow for the isolation of

sesquiterpenoids from natural sources, such as plants of the Salvia genus or clove oil, is

provided below.

General Experimental Workflow for Isolation of
Caryophyllane Sesquiterpenoids
The following diagram outlines a generalized workflow for the isolation of caryophyllane

sesquiterpenoids from a plant source. This is a hypothetical workflow based on common

phytochemical practices and is not specific to 1,9-Caryolanediol 9-acetate.
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Extraction and Fractionation
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Further Separation (e.g., HPLC)

Isolated Compounds
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Identification of 1,9-Caryolanediol 9-acetate
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Caption: Generalized workflow for the isolation and identification of sesquiterpenoids.
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Potential Biological Activity and Signaling Pathways
Direct studies on the biological activity and associated signaling pathways of 1,9-
Caryolanediol 9-acetate have not been identified in the available literature. However, the

broader class of caryophyllane sesquiterpenoids has been investigated for various

pharmacological effects, including anti-inflammatory and cytotoxic activities. It is plausible that

1,9-Caryolanediol 9-acetate may exhibit similar properties.

Hypothetical Anti-Inflammatory Signaling Pathway
Based on the known mechanisms of other anti-inflammatory compounds, a potential signaling

pathway that could be modulated by 1,9-Caryolanediol 9-acetate is the NF-κB pathway. The

following diagram illustrates this hypothetical mechanism of action.

Cell Membrane

Cytoplasm Nucleus
Inflammatory Stimulus

IKK Complex

activates
IκBα

phosphorylates
NF-κB

releases
Gene Transcription

activates
Pro-inflammatory Cytokines

leads to

1,9-Caryolanediol 9-acetate
inhibits?

Click to download full resolution via product page

Caption: Hypothetical anti-inflammatory mechanism via NF-κB pathway inhibition.

Conclusion and Future Directions
1,9-Caryolanediol 9-acetate represents a molecule of interest within the caryophyllane

sesquiterpenoid family. While its basic chemical properties are established, a significant gap

exists in the scientific literature regarding its biological activity, mechanism of action, and the

experimental procedures for its study. Future research should focus on the isolation and full

spectroscopic characterization of this compound from its natural source. Subsequent in-vitro

and in-vivo studies are warranted to elucidate its potential therapeutic effects, particularly in the

areas of inflammation and oncology, where related compounds have shown promise. Such

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12436104?utm_src=pdf-body
https://www.benchchem.com/product/b12436104?utm_src=pdf-body
https://www.benchchem.com/product/b12436104?utm_src=pdf-body
https://www.benchchem.com/product/b12436104?utm_src=pdf-body
https://www.benchchem.com/product/b12436104?utm_src=pdf-body-img
https://www.benchchem.com/product/b12436104?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12436104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


research would be invaluable for drug development professionals seeking novel bioactive

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12436104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

